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Compound of Interest

Compound Name: Ethyl 3-benzoylacrylate

Cat. No.: B082413

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 3-
benzoylacrylate (CAS No. 17450-56-5), a chemical intermediate utilized in various research
and development applications. Due to its hazardous properties, strict adherence to safety
protocols is imperative to ensure the well-being of laboratory personnel and the integrity of
research.

Hazard Identification and Classification

Ethyl 3-benzoylacrylate is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The compound presents the following
hazards:

o Skin Irritation (Category 2): Causes skin irritation upon direct contact.[1][2]
» Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

e Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[1][2][3]

o Acute Dermal Toxicity (Category 3): Toxic in contact with skin.[4]

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[4]
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o Skin Sensitization (Category 1): May cause an allergic skin reaction.[4][5]

Some sources also indicate potential for serious eye damage and long-term adverse effects on
aquatic life.[3][5]

GHS Hazard Statements: H315, H319, H335[1][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 3-benzoylacrylate is provided
in the table below. This data is essential for understanding its behavior under various laboratory

conditions.
Property Value Reference
CAS Number 17450-56-5 [1][41[6]
Molecular Formula C12H1203 [3]
Molecular Weight 204.22 g/mol [6]
Appearance Liquid [6]
Boiling Point 184-185 °C / 25 mmHg [61[7]
Density 1.112 g/mL at 25 °C [6][7]
Refractive Index n20/D 1.543 [61[7]
Flash Point 113 °C (235.4 °F) - closed cup [61[7]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risks.
3.1. Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.[1][4]

» Avoid direct contact with skin and eyes by wearing appropriate personal protective
equipment.[1][3]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

Use non-sparking tools to prevent ignition.[1]

Wash hands thoroughly after handling.[1][2]

Contaminated work clothing should not be allowed out of the workplace.[5]

3.2. Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3]

Store locked up.[1][3]

Store apart from incompatible materials and foodstuff containers.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Ethyl 3-
benzoylacrylate:
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PPE Type Specifications Reference

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [1]
EN 166 (EU) or NIOSH (US).

Protective gloves (inspected
prior to use) and impervious
clothing. The type of protective

) ] equipment must be selected

Skin Protection _ _ [1][3]

according to the concentration
and amount of the dangerous
substance at the specific

workplace.

If exposure limits are exceeded

or irritation is experienced, use
Respiratory Protection a full-face respirator with an [31[7]

appropriate filter cartridge

(e.g., type ABEK (EN14387)).

Emergency Procedures

In the event of an emergency, follow these first-aid and spill response measures.

5.1. First-Aid Measures:
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Exposure Route First-Aid Protocol Reference

Remove the person to fresh air
and keep them comfortable for
breathing. If breathing is

Inhalation difficult, give oxygen. If not [11[3]
breathing, give artificial
respiration. Seek medical

attention.

Immediately take off all
contaminated clothing. Wash
. the affected area with plenty of
Skin Contact o [1][3]1[5]
soap and water. If skin irritation
or a rash occurs, get medical

help.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ) o [11[3]
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

Rinse mouth with water. Do
NOT induce vomiting. Never
ive anything by mouth to an
Ingestion gIve anying oy (13631
unconscious person. Call a
physician or poison control

center immediately.

5.2. Accidental Release Measures:
o Ensure adequate ventilation and evacuate personnel to safe areas.[3][4]
o Wear appropriate personal protective equipment.[3][4]

e Prevent the product from entering drains.[3]
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» Contain the spill using an inert absorbent material (e.g., sand, earth).[3][4]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[3]

5.3. Fire-Fighting Measures:

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[3]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1][3]

Experimental Protocols & Workflows

While specific experimental protocols for the safety assessment of Ethyl 3-benzoylacrylate
are not publicly available, the following diagrams illustrate a generalized workflow for chemical
hazard evaluation and a logical flow for ensuring laboratory safety.
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Chemical Hazard Evaluation Workflow
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Caption: Generalized workflow for chemical hazard evaluation.
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Laboratory Safety & Handling Protocol
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Caption: Logical flow for safe laboratory handling of hazardous chemicals.
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Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
[1] Do not allow the product to enter drains or waterways.[3] Contaminated packaging should
be treated as the product itself.

Disclaimer: This document is intended as a guide and is not exhaustive. Researchers should
always consult the most current Safety Data Sheet (SDS) provided by the supplier before
handling Ethyl 3-benzoylacrylate and adhere to all institutional and regulatory safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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